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Abstract
This technical guide provides a comprehensive overview of the stability and degradation

pathways of the third-generation cephalosporin antibiotic, cefodizime sodium. A thorough

understanding of its stability profile is critical for the development of safe, effective, and stable

pharmaceutical formulations. This document details the intrinsic stability of cefodizime under

various stress conditions, including pH, temperature, and light. Key degradation pathways are

elucidated, and detailed experimental protocols for conducting stability-indicating analyses are

provided. All quantitative data from cited studies are summarized in structured tables for ease

of comparison, and degradation pathways and experimental workflows are visualized using

diagrams.

Introduction
Cefodizime is a broad-spectrum cephalosporin antibiotic used in the treatment of a variety of

bacterial infections.[1] Like other β-lactam antibiotics, cefodizime is susceptible to degradation,

which can lead to a loss of therapeutic efficacy and the formation of potentially harmful

impurities.[2] Therefore, a comprehensive understanding of its stability and degradation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15708358#bc-rfq
https://en.wikipedia.org/wiki/Cefodizime
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Utilizing_Delta_2_Cefodizime_as_a_Degradation_Marker.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mechanisms is paramount for pharmaceutical formulation development, manufacturing, and

quality control. This guide synthesizes available data on the stability of cefodizime sodium and

its degradation pathways to serve as a valuable resource for professionals in the

pharmaceutical sciences.

Physicochemical Properties and Stability Profile
Cefodizime sodium is typically formulated as a lyophilized powder for reconstitution.[3] The

stability of both the solid state and reconstituted solutions is a critical consideration.

Solid-State Stability
The stability of cefodizime disodium in its solid, lyophilized form has been investigated, with

findings indicating that its decomposition can be analyzed using HPLC methods to determine

kinetic and thermodynamic parameters.[3]

Solution Stability
The stability of cefodizime in solution is influenced by several factors, including the choice of

infusion fluid, storage temperature, and pH.

Cefodizime sodium (4 mg/mL) has been shown to be stable for at least 24 hours at room

temperature and for at least 6 days at 4°C in a variety of common intravenous infusion fluids.[4]

Stability is generally defined as retaining more than 90% of the initial concentration.[4]

Compatible infusion fluids include:

0.9% Sodium Chloride[4]

5% Dextrose in Water[4]

10% Dextrose in Water[4]

5% Amino Acid Injection[4]

3% Polygeline[4]

In these solutions, no significant changes in pH or visual appearance (color, precipitation) were

observed under the tested conditions.[4]
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Temperature plays a significant role in the degradation of cefodizime in solution. As with other

cephalosporins, elevated temperatures accelerate the degradation process.[5] Cefodizime

solutions maintain potency for extended periods under refrigeration (4°C) compared to room

temperature.[4] For instance, in various infusion fluids, cefodizime retained over 90% of its

initial concentration for at least 6 days at 4°C, whereas at room temperature, this level of

stability was maintained for at least 24 hours.[4]

The pH of the solution is a critical factor influencing the stability of cefodizime. Like other

cephalosporins, it is susceptible to hydrolysis of the β-lactam ring, a reaction catalyzed by both

acidic and basic conditions.[5] Maintaining the pH within an optimal range is crucial for

minimizing degradation.

Degradation Pathways
The degradation of cefodizime can proceed through several pathways, primarily driven by

hydrolysis, oxidation, and isomerization. Forced degradation studies are instrumental in

identifying the potential degradation products that may form under various stress conditions.[6]

[7]

Hydrolysis
Hydrolysis of the β-lactam ring is a primary degradation pathway for cefodizime, as it is for all

β-lactam antibiotics.[5] This can be catalyzed by acidic or basic conditions, leading to the

opening of the four-membered ring and subsequent loss of antibacterial activity.[5]

Isomerization
A significant degradation pathway for cefodizime involves the isomerization of the double bond

within the dihydrothiazine ring. The active form of cefodizime is the Δ³-isomer. Under certain

conditions, such as alkaline pH or elevated temperatures, this can convert to the

therapeutically inactive Δ²-isomer, known as Delta-2-Cefodizime.[2] The presence of Delta-2-

Cefodizime is a key marker for cefodizime degradation.[2]

Oxidative Degradation
Cefodizime is also susceptible to oxidative degradation. The presence of oxidizing agents, such

as hydrogen peroxide, or even dissolved oxygen in the mobile phase during HPLC analysis,
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can lead to the formation of degradation products.[5]

Photodegradation
Exposure to light, particularly UV light, can induce the degradation of cefodizime.[5] Photolytic

degradation can involve complex reactions, including isomerization and photolysis of the

cephem ring, which may result in a noticeable color change (yellowing) of the solution.[8]

A diagram illustrating the primary degradation pathways of cefodizime is presented below.
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Primary degradation pathways of Cefodizime.

Quantitative Stability Data
The following tables summarize the quantitative data on the stability of cefodizime sodium

under various conditions as reported in the literature.

Table 1: Stability of Cefodizime Sodium in Intravenous Fluids
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Infusion
Fluid

Concentrati
on

Temperatur
e

Duration
Remaining
Cefodizime
(%)

Reference

0.9% Sodium

Chloride
4 mg/mL Room Temp. 24 hours > 90% [4]

0.9% Sodium

Chloride
4 mg/mL 4°C 6 days > 90% [4]

5% Dextrose

in Water
4 mg/mL Room Temp. 24 hours > 90% [4]

5% Dextrose

in Water
4 mg/mL 4°C 6 days > 90% [4]

10%

Dextrose in

Water

4 mg/mL Room Temp. 24 hours > 90% [4]

10%

Dextrose in

Water

4 mg/mL 4°C 6 days > 90% [4]

5% Amino

Acid Injection
4 mg/mL Room Temp. 24 hours > 90% [4]

5% Amino

Acid Injection
4 mg/mL 4°C 6 days > 90% [4]

3%

Polygeline
4 mg/mL Room Temp. 24 hours > 90% [4]

3%

Polygeline
4 mg/mL 4°C 6 days > 90% [4]

Table 2: Summary of Forced Degradation Conditions for Cefodizime
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Stress
Condition

Reagent/Co
ndition

Temperatur
e

Duration
Expected
Outcome

Reference

Acid

Hydrolysis
0.1 M HCl 60°C 2 hours Degradation [5]

Base

Hydrolysis
0.1 M NaOH Room Temp. 30 minutes Degradation [5]

Oxidative

Degradation
3% H₂O₂ Room Temp. 1 hour Degradation [5]

Thermal

Degradation
Solid Powder 105°C 24 hours Degradation [5]

Photolytic

Degradation

1 mg/mL

solution

UV light (254

nm) & visible

light

24 hours Degradation [5]

Experimental Protocols
Detailed experimental protocols are essential for the accurate assessment of cefodizime

stability and the identification of its degradation products. The following sections outline

methodologies for forced degradation studies and the development of a stability-indicating

HPLC method.

Forced Degradation Study Protocol
Forced degradation studies are crucial for understanding the intrinsic stability of a drug

substance and for developing stability-indicating analytical methods.[6] The general workflow

for a forced degradation study is depicted below.
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Sample Preparation

Stress Conditions
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Experimental workflow for the forced degradation of Cefodizime.

Detailed Methodologies:

Acid Hydrolysis: Dissolve cefodizime in 0.1 M HCl to a concentration of 1 mg/mL. Incubate

the solution at 60°C for 2 hours. After incubation, neutralize the solution with 0.1 M NaOH

and dilute with the mobile phase for HPLC analysis.[5]

Base Hydrolysis: Dissolve cefodizime in 0.1 M NaOH to a concentration of 1 mg/mL. Keep

the solution at room temperature for 30 minutes. Neutralize with 0.1 M HCl and dilute with

the mobile phase for HPLC analysis.[5]

Oxidative Degradation: Dissolve cefodizime in 3% hydrogen peroxide to a concentration of 1

mg/mL. Maintain the solution at room temperature for 1 hour, then dilute with the mobile

phase for HPLC analysis.[5]
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Thermal Degradation: Expose solid cefodizime powder to a temperature of 105°C for 24

hours. After exposure, dissolve the stressed powder in the mobile phase for subsequent

HPLC analysis.[5]

Photolytic Degradation: Prepare a 1 mg/mL solution of cefodizime in mobile phase A. Expose

this solution to UV light at 254 nm and visible light for 24 hours. A control sample should be

kept in the dark under the same conditions. Analyze the solution by HPLC.[5]

Stability-Indicating HPLC Method
A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is

essential for separating and quantifying cefodizime from its degradation products.[5]

Example Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size (end-capped)[5]

Mobile Phase:

A: 0.02 M Potassium Dihydrogen Phosphate buffer, with pH adjusted to 6.0 using dilute

phosphoric acid.[5]

B: Acetonitrile[5]

Gradient Program:

0 min: 90% A, 10% B

20 min: 60% A, 40% B

25 min: 60% A, 40% B

30 min: 90% A, 10% B[5]

Flow Rate: 1.0 mL/min[5]

Column Temperature: 25°C[5]

Detection Wavelength: 254 nm[5]
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Injection Volume: 20 µL[5]

Sample Preparation:

Standard Solution: Prepare a stock solution of cefodizime reference standard in mobile

phase A at a concentration of 1 mg/mL. Further dilute to a working concentration of 100

µg/mL with mobile phase A.[5]

Sample Solution: Prepare the sample containing cefodizime to a final concentration of

approximately 100 µg/mL in mobile phase A.[5]

Method Validation:

The stability-indicating method must be validated according to ICH guidelines, including

specificity, linearity, accuracy, precision, and robustness.[5] Specificity is demonstrated by the

ability of the method to separate cefodizime from all potential degradation products generated

during forced degradation studies.[5]

Conclusion
The stability of cefodizime sodium is a multifaceted issue influenced by formulation, storage

conditions, and environmental factors. This technical guide has summarized the key stability

characteristics and degradation pathways of cefodizime. The primary degradation routes

include hydrolysis of the β-lactam ring and isomerization to the inactive Δ²-isomer. The

provided quantitative data and detailed experimental protocols offer a solid foundation for

researchers and drug development professionals to design stable formulations and implement

robust analytical methods for quality control. A thorough understanding and application of this

knowledge are essential for ensuring the safety and efficacy of cefodizime-containing

pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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